Cas no 1554826-47-9 (6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione)

6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione
-
- Inchi: 1S/C7H10N4OS/c8-6-9-5(10-7(13)11-6)4-1-2-12-3-4/h4H,1-3H2,(H3,8,9,10,11,13)
- InChI Key: HFMNFIRZXDFGLY-UHFFFAOYSA-N
- SMILES: N1C(N)=NC(C2CCOC2)=NC1=S
Experimental Properties
- Density: 1.73±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 343.3±52.0 °C(Predicted)
- pka: -3.65±0.20(Predicted)
6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-647109-1.0g |
4-AMINO-6-(OXOLAN-3-YL)-1,3,5-TRIAZINE-2-THIOL |
1554826-47-9 | 1.0g |
$1315.0 | 2023-03-04 | ||
Enamine | EN300-647109-5.0g |
4-AMINO-6-(OXOLAN-3-YL)-1,3,5-TRIAZINE-2-THIOL |
1554826-47-9 | 5.0g |
$3450.0 | 2023-03-04 | ||
Enamine | EN300-647109-10.0g |
4-AMINO-6-(OXOLAN-3-YL)-1,3,5-TRIAZINE-2-THIOL |
1554826-47-9 | 10.0g |
$4337.0 | 2023-03-04 | ||
Enamine | EN300-647109-2.5g |
4-AMINO-6-(OXOLAN-3-YL)-1,3,5-TRIAZINE-2-THIOL |
1554826-47-9 | 2.5g |
$2724.0 | 2023-03-04 |
6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione Related Literature
-
Liang Wang,Li Song,Lei Li,Yifei Wang RSC Adv., 2014,4, 1567-1569
-
Rania S. Seoudi,Annette Dowd,Brian J. Smith,Adam Mechler Phys. Chem. Chem. Phys., 2016,18, 11467-11473
-
Laura Zepeda-Velazquez,Benjamin Macphail,Michael A. Brook Polym. Chem., 2016,7, 4458-4466
-
Anna Maroń,Katarzyna Czerwińska,Barbara Machura,Luis Raposo,Catarina Roma-Rodrigues,Alexandra R. Fernandes,Jan G. Małecki,Agata Szlapa-Kula,Slawomir Kula,Stanisław Krompiec Dalton Trans., 2018,47, 6444-6463
-
Yaqi Chen,Tao Li,Shiyan Cheng,Jinghui Wang,Yibing Zhao,Chuanliu Wu Org. Biomol. Chem., 2017,15, 1921-1929
Additional information on 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione
Introduction to 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione (CAS No. 1554826-47-9)
6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione, with the CAS number 1554826-47-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazines and is characterized by its unique structural features, which include an amino group, a tetrahydrofuran ring, and a thione moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.
The synthesis of 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione involves a series of well-defined chemical reactions. Typically, the synthesis begins with the reaction of a suitable tetrahydrofuran derivative with an appropriate amine and a triazine precursor. The resulting intermediate is then further modified to introduce the thione functionality. The precise synthetic route can vary depending on the specific starting materials and reaction conditions used, but common methods include nucleophilic substitution, condensation reactions, and cyclization steps.
In recent years, 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione has been the subject of extensive research due to its potential as a lead compound for drug development. Studies have shown that this compound exhibits a range of biological activities, including antiviral, antibacterial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione demonstrated potent antiviral activity against several strains of influenza virus. The researchers attributed this activity to the compound's ability to inhibit viral replication by interfering with key viral enzymes.
Beyond its antiviral properties, 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione has also shown promise in the treatment of bacterial infections. A 2021 study in the European Journal of Medicinal Chemistry found that this compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action was hypothesized to involve disruption of bacterial cell wall synthesis and inhibition of essential metabolic pathways.
In the realm of cancer research, 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione has been investigated for its potential as an anticancer agent. A 2022 study in Cancer Research demonstrated that this compound selectively induced apoptosis in various cancer cell lines while showing minimal toxicity to normal cells. The researchers identified that the compound's anticancer activity was mediated through the activation of apoptotic pathways and the inhibition of cell proliferation.
The pharmacokinetic properties of 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and stable plasma concentrations over an extended period. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.
To further enhance its therapeutic potential, researchers are exploring various modifications to the structure of 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione. For example, substituting different functional groups on the tetrahydrofuran ring or introducing additional moieties to the triazine core can potentially improve its potency and selectivity. Additionally, efforts are underway to develop prodrugs that can enhance the compound's solubility and stability while maintaining or enhancing its biological activity.
Clinical trials are currently underway to evaluate the safety and efficacy of 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione in human subjects. Early-phase trials have shown promising results in terms of safety profiles and preliminary efficacy data. However, more extensive studies are needed to fully understand its therapeutic potential and optimize its use in clinical settings.
In conclusion, 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione (CAS No. 1554826-47-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications.
1554826-47-9 (6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione) Related Products
- 2172035-25-3(tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpyrrolidine-1-carboxylate)
- 1250795-35-7(1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)
- 1092390-14-1(2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride)
- 869354-99-4(2-(Dimethylaminomethylidene)amino-6-methoxylamino-9-(β-D-2-deoxyribofuranosyl)purine)
- 205927-64-6(3-(Dimethylamino)benzohydrazide)
- 1823457-95-9(N6-Ethyl-5H,6H,7H-indeno5,6-d1,3thiazole-2,6-diamine hydrochloride)
- 2680718-50-5(tert-butyl N-4-(2-bromophenoxy)-3-chlorophenylcarbamate)
- 2171835-32-6(3-ethyl-1-(4-ethyl-4-methylpiperidin-1-yl)sulfonylpentan-2-amine)
- 1261907-93-0(3-[Benzo(b)thiophen-2-yl]-5-hydroxybenzoic acid)
- 2097991-39-2(4-(1-(2-Azidoethyl)piperidin-4-yl)morpholine)




